7-Chloroimidazo[1,2-A]pyridin-6-OL hbr
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
7-Chloroimidazo[1,2-a]pyridin-6-ol hydrobromide (CAS: 2340392-56-3) is a halogenated imidazo[1,2-a]pyridine derivative with the molecular formula C₇H₆BrClN₂O and a molar mass of 249.49 g/mol . It features a chloro substituent at position 7, a hydroxyl group at position 6, and exists as a hydrobromide salt. This compound is of interest in medicinal and synthetic chemistry due to its structural motifs, which are common in bioactive molecules targeting central nervous system disorders and inflammation .
Properties
Molecular Formula |
C7H6BrClN2O |
|---|---|
Molecular Weight |
249.49 g/mol |
IUPAC Name |
7-chloroimidazo[1,2-a]pyridin-6-ol;hydrobromide |
InChI |
InChI=1S/C7H5ClN2O.BrH/c8-5-3-7-9-1-2-10(7)4-6(5)11;/h1-4,11H;1H |
InChI Key |
MIINMFXCFJGCJZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN2C=C(C(=CC2=N1)Cl)O.Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares 7-chloroimidazo[1,2-a]pyridin-6-ol HBr with structurally related imidazo[1,2-a]pyridine derivatives:
| Compound Name | CAS Number | Molecular Formula | Molar Mass (g/mol) | Key Substituents | Notable Properties |
|---|---|---|---|---|---|
| 7-Chloroimidazo[1,2-a]pyridin-6-ol HBr | 2340392-56-3 | C₇H₆BrClN₂O | 249.49 | Cl (C7), OH (C6), HBr salt | Hydrobromide salt enhances solubility |
| 6-Chloroimidazo[1,2-a]pyridine | 6188-25-6 | C₇H₅ClN₂ | 152.58 | Cl (C6) | Neutral form; no hydroxyl or salt group |
| 3-Bromo-6-chloroimidazo[1,2-a]pyridine | 886371-28-4 | C₇H₄BrClN₂ | 231.48 | Cl (C6), Br (C3) | Dual halogenation increases reactivity |
| 7-Chloroimidazo[1,2-a]pyridine | 4532-25-6 | C₇H₅ClN₂ | 152.58 | Cl (C7) | Lacks hydroxyl and salt groups |
| 6-Bromo-7-methylimidazo[1,2-a]pyridine HCl | 957035-22-2 | C₈H₈BrClN₂ | 247.52 | Br (C6), CH₃ (C7), HCl salt | Methyl group enhances lipophilicity |
| 6-Chloroimidazo[1,2-a]pyridin-2-amine | 1005785-45-4 | C₇H₆ClN₃ | 167.60 | Cl (C6), NH₂ (C2) | Amino group enables hydrogen bonding |
Key Observations :
- Halogen Position : The position of chlorine significantly impacts electronic properties. For example, 7-chloro derivatives (e.g., CAS 4532-25-6) lack the hydroxyl group present in the target compound, reducing polarity .
- Salt Formation : Hydrobromide or hydrochloride salts improve aqueous solubility compared to neutral analogs (e.g., 6-chloroimidazo[1,2-a]pyridine) .
- Functional Groups: The hydroxyl group in 7-chloroimidazo[1,2-a]pyridin-6-ol HBr introduces hydrogen-bonding capacity, which may enhance binding to biological targets compared to non-hydroxylated analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
